[4-(Methanesulfonyl-methyl-amino)-phenyl]-acetic acid ethyl ester

• Molecular Formula: C12H17NO4S
• Molecular Weight: 271.33 g/mol
• IUPAC Name: ethyl 2-[4-[methyl(methylsulfonyl)amino]phenyl]acetate
• InChI: InChI=1S/C12H17NO4S/c1-4-17-12(14)9-10-5-7-11(8-6-10)13(2)18(3,15)16/h5-8H,4,9H2,1-3H3
• InChI Key: NEIMBGRMWSXURC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=CC=C(C=C1)N(C)S(=O)(=O)C

Description

[4-(Methanesulfonyl-methyl-amino)-phenyl]-acetic acid ethyl ester is a useful research compound. Its molecular formula is C12H17NO4S and its molecular weight is 271.33 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a stirred solution of (4-methylamino-phenyl)-acetic acid ethyl ester (Preparation 269, 418 mg, 2.16 mmol) in pyridine (4 mL) was added methanesulfonyl chloride (0.25 mL, 3.24 mmol) and the mixture stirred at room temperature for 3 hours. The reaction mixture was quenched with water (10 mL) and extracted with EtOAc (3×15 mL). The combined organic layers were washed with water (10 mL), brine (10 mL), dried (Na2SO4) and evaporated in vacuo to afford the title compound as a gum in 78% yield, 460 mg.